Cas no 50355-46-9 (4-(2-hydroxy-5-nitrophenyl)but-3-en-2-one)

• Product Name: 4-(2-hydroxy-5-nitrophenyl)but-3-en-2-one
• CAS No: 50355-46-9
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 4008709
• PubChem ID: 5467794
• Update Time: 2025-10-16

4-(2-hydroxy-5-nitrophenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-(2-hydroxy-5-nitrophenyl)-
• 4-(2-hydroxy-5-nitrophenyl)but-3-en-2-one
• EN300-1867982
• (3E)-4-(2-hydroxy-5-nitrophenyl)-3-buten-2-one
• AKOS024344058
• NSC-659275
• NSC659275
• 4-(2-Hydroxy-5-(hydroxy(oxido)amino)phenyl)-3-buten-2-one
• (E)-4-(2-hydroxy-5-nitro-phenyl)but-3-en-2-one
• 50355-46-9

• Inchi： 1S/C10H9NO4/c1-7(12)2-3-8-6-9(11(14)15)4-5-10(8)13/h2-6,13H,1H3/b3-2+
• InChI Key： FNXHBARMWISRHV-NSCUHMNNSA-N
• SMILES： OC1=CC=C(C=C1/C=C/C(C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 207.05315777Da
• Monoisotopic Mass: 207.05315777Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 83.1Ų

Additional information on 4-(2-hydroxy-5-nitrophenyl)but-3-en-2-one

4-(2-Hydroxy-5-Nitrophenyl)But-3-en-2-One (CAS No. 50355-46-9): A Comprehensive Overview of Its Chemistry, Applications, and Recent Advancements

Among the diverse array of organic compounds studied in medicinal chemistry, 4-(2-hydroxy-5-nitrophenyl)but-3-en-2-one (CAS No. 50355-46-9) stands out as a structurally intriguing molecule with significant potential in pharmaceutical and analytical applications. This compound, characterized by its conjugated enone system and nitroaryl substituent, exhibits unique photophysical properties and pharmacological activities that have drawn increasing attention in recent years. Recent studies published in journals like Journal of Medicinal Chemistry and Chemical Communications highlight its emerging roles in targeted drug delivery systems and bioimaging technologies.

The molecular structure of 4-(2-hydroxy-5-nitrophenyl)but-3-en-2-one features a central conjugated enone moiety (buta--en--one) linked to a 2-hydroxy substituted nitrobenzene ring. This arrangement creates a π-conjugated system that facilitates strong absorption in the UV-visible range (λmax ~ 310 nm). The nitro group's electron-withdrawing character modulates the compound's redox properties, while the hydroxyl functionality provides sites for functionalization through esterification or etherification reactions. These structural features were recently exploited by researchers at MIT to develop novel fluorescent probes for real-time monitoring of reactive oxygen species in living cells.

Synthetic advancements have significantly expanded accessibility to this compound. Traditional methods involved Claisen-Schmidt condensation of acetophenone derivatives with aldehydes under basic conditions. However, recent innovations reported in Green Chemistry (DOI:10.1039/D1GC01878A) demonstrate microwave-assisted synthesis using solvent-free conditions with >98% yield within 10 minutes. This method's efficiency stems from optimized catalyst systems involving magnesium sulfate as a heterogeneous Lewis acid, enabling scalable production while minimizing environmental footprint - a critical consideration for pharmaceutical applications.

In drug discovery pipelines, this compound has emerged as a promising lead molecule due to its demonstrated antiproliferative activity against multiple cancer cell lines. Preclinical studies published in Cancer Letters (Volume 517, 2021) showed IC₅₀ values below 1 μM against HeLa cervical carcinoma cells through apoptosis induction mediated by mitochondrial membrane depolarization. The molecule's ability to cross blood-brain barrier analog membranes (PAMPA permeability coefficient: 18×10⁻⁶ cm/s) suggests potential for neuro-oncology applications - an area currently under investigation by teams at Stanford University School of Medicine.

Beyond therapeutic applications, this compound's photochemical properties make it an ideal building block for fluorescent sensors. Its nitro group enables selective binding interactions with metal ions like Fe³⁺ and Cu²⁺ through charge transfer mechanisms. A groundbreaking study in Nature Communications (Volume 14, Article number: 789) demonstrated its use as a ratiometric probe for intracellular iron detection with sub-micromolar sensitivity - critical for studying iron dysregulation in neurodegenerative diseases like Alzheimer's.

In analytical chemistry contexts, the compound's keto-enol tautomerism provides unique spectroscopic signatures that enable sensitive detection methods down to picomolar concentrations using HPLC-DAD systems. Recent methodological improvements reported in Analytica Chimica Acta optimized mobile phase compositions containing ammonium acetate buffers to achieve baseline separation from structural isomers - addressing challenges previously limiting quantitative analysis.

Safety evaluations confirm this compound maintains acceptable toxicity profiles within therapeutic ranges when administered via intravenous routes (LD₅₀ > 1 g/kg in murine models). However, ongoing research at the European Molecular Biology Laboratory investigates potential off-target effects related to its interaction with cytochrome P450 enzymes - an important consideration for combination therapy scenarios.

The structural versatility of CAS No. 50355-46-9's molecular framework continues to inspire novel applications across disciplines:

• Bioconjugation: Click chemistry approaches enable attachment to antibodies for targeted drug delivery systems
• Sustainable synthesis: Enzymatic catalysis methods using lipase B from Candida antarctica are being explored for greener production pathways
• Nanomedicine: Encapsulation within mesoporous silica nanoparticles enhances stability while maintaining bioactivity

Ongoing collaborations between computational chemists at Harvard and experimentalists at Merck are applying machine learning models trained on quantum chemical datasets to predict optimal substituent patterns that maximize tumor selectivity while minimizing systemic toxicity - a paradigm shift toward rational drug design strategies.

In conclusion, this multifunctional molecule represents an exciting convergence point between organic synthesis innovation and translational medicine advancements. As highlighted by recent publications from leading institutions worldwide, its unique combination of spectroscopic properties and biological activities positions it as a critical component in next-generation diagnostic tools and therapeutic agents across oncology, neurology, and analytical chemistry domains.